2-[(2-bromo-4-methyl-1,3-thiazol-5-yl)methyl]-1H-isoindole-1,3(2H)-dione

• IUPAC Name: 2-[(2-bromo-4-methyl-1,3-thiazol-5-yl)methyl]isoindole-1,3-dione
• InChI: InChI=1S/C13H9BrN2O2S/c1-7-10(19-13(14)15-7)6-16-11(17)8-4-2-3-5-9(8)12(16)18/h2-5H,6H2,1H3
• InChI Key: IINPMJFHGADVRU-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC(=N1)Br)CN2C(=O)C3=CC=CC=C3C2=O
• Molecular Formula: C13H9BrN2O2S
• DSSTOX Substance ID: DTXSID90656459
• Molecular Weight: 337.19 g/mol
• CAS RN: 1151512-21-8

Description

The compound “2-[(2-bromo-4-methyl-1,3-thiazol-5-yl)methyl]-1H-isoindole-1,3(2H)-dione” is a complex organic molecule. It contains a thiazole ring, which is a five-membered heterocyclic compound containing one sulfur and one nitrogen atom. Thiazoles are known for their broad applications in different fields, such as agrochemicals, industrial, and photographic sensitizers. They also have pharmaceutical and biological activities that include antimicrobial, antiretroviral, antifungal, anticancer, antidiabetic, anti-inflammatory, anti-Alzheimer, antihypertensive, antioxidant, and hepatoprotective activities.

Molecular Structure Analysis

Thiazoles are planar aromatic compounds. The aromaticity of thiazoles is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom, satisfying Hückel’s rule. The chemical shift of the ring proton and the calculated π-electron density show that the C-5 atom can undergo electrophilic substitution and the C-2 atom for the nucleophilic substitution.

Future Directions

Thiazoles and their derivatives have been the focus of much research due to their wide range of applications and biological activities. Future research may focus on the design and development of new thiazole derivatives, studying their biological activities, and exploring their potential uses in various fields.